Cas no 13051-21-3 (3-Methoxy-2,2-dimethyl-3-oxopropanoic acid)

• Product Name: 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid
• CAS No: 13051-21-3
• MF: C₆H₁₀O₄
• MW: 146.141202449799
• MDL: MFCD09833517
• CID: 119236
• Update Time: 2025-06-08

3-Methoxy-2,2-dimethyl-3-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid
• 2,2-dimethylmalonic acid monomethyl ester
• Propanedioic acid,2,2-dimethyl-, 1-methyl ester
• 2,2-DIMETHYL-MALONIC ACID MONOMETHYL ESTER

• MDL： MFCD09833517
• Inchi： 1S/C6H10O4/c1-6(2,4(7)8)5(9)10-3/h1-3H3,(H,7,8)
• InChI Key： ZFYWXMJNWOVLMZ-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(=O)O)(C)C)=O

Computed Properties

• Exact Mass: 146.05800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 63.60000
• LogP: 0.27020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid

Recent Advances in the Study of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid (CAS: 13051-21-3) in Chemical Biology and Pharmaceutical Research

3-Methoxy-2,2-dimethyl-3-oxopropanoic acid (CAS: 13051-21-3) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent investigations due to its potential applications in drug synthesis, metabolic studies, and as a building block for more complex molecules. The following sections provide an overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid, with particular emphasis on improving yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These efforts are crucial for its application in pharmaceutical formulations, where purity and consistency are paramount.

In the realm of biological activity, preliminary studies suggest that 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid may exhibit inhibitory effects on certain enzymes involved in metabolic pathways. For instance, recent in vitro experiments have demonstrated its potential to modulate the activity of key enzymes in the Krebs cycle, which could have implications for metabolic disorders. Further research is needed to elucidate the precise mechanisms of action and to evaluate its efficacy in vivo.

The compound's role as a precursor in the synthesis of more complex molecules has also been explored. Researchers have successfully utilized 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid in the development of novel heterocyclic compounds, which are of interest for their diverse pharmacological properties. These findings underscore the versatility of this compound in medicinal chemistry and its potential to contribute to the discovery of new therapeutic agents.

Despite these promising developments, challenges remain in the large-scale production and application of 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid. Issues such as stability under varying conditions and scalability of synthesis methods need to be addressed to fully realize its potential. Ongoing research aims to overcome these hurdles, with a focus on optimizing reaction conditions and exploring alternative synthetic routes.

In conclusion, 3-Methoxy-2,2-dimethyl-3-oxopropanoic acid (CAS: 13051-21-3) represents a valuable compound in chemical biology and pharmaceutical research. Its unique properties and potential applications warrant further investigation, particularly in the context of drug development and metabolic regulation. Future studies should aim to build on the current findings, with an emphasis on translational research and clinical applicability.